3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)-N-(2-fluorophenyl)piperidine-1-carboxamide

• IUPAC Name: 3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-N-(2-fluorophenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C18H21FN4O2/c19-14-5-1-2-6-15(14)20-18(24)23-9-3-4-12(11-23)10-16-21-17(22-25-16)13-7-8-13/h1-2,5-6,12-13H,3-4,7-11H2,(H,20,24)
• InChI Key: ZRMILADGKAIDFO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NC2=CC=CC=C2F)CC3=NC(=NO3)C4CC4
• Molecular Formula: C18H21FN4O2
• Molecular Weight: 344.4 g/mol
• CAS No.: 1706111-59-2

Description

3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)-N-(2-fluorophenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H21FN4O2 and its molecular weight is 344.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Synthesis Techniques : Various compounds, similar to "3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)-N-(2-fluorophenyl)piperidine-1-carboxamide," have been synthesized using condensation reactions, demonstrating the versatility of synthetic methods in creating oxadiazole derivatives with potential biological activities. For example, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate was synthesized, showing the chemical manipulability of such compounds (Sanjeevarayappa et al., 2015).

Characterization and Structural Analysis : Characterization through spectroscopic evidence (LCMS, NMR, IR) and single crystal XRD data provides insights into the molecular structure and potential for further modifications to enhance biological activity. The detailed structural analysis helps in understanding the interaction with biological targets.

Biological Evaluation

Antimicrobial and Anthelmintic Activity : These compounds are evaluated for their biological activities, including antimicrobial and anthelmintic effects. For instance, certain derivatives exhibit poor to moderate activities, suggesting a starting point for further optimization for specific biological applications (Sanjeevarayappa et al., 2015).

Antitumor Activity : Some derivatives of the 1,2,4-oxadiazole class have shown potent cytotoxicity against tumor cell lines and significant in vitro and in vivo antitumor activities. This highlights the potential of such compounds in the development of new chemotherapeutic agents (Naito et al., 2005).

Tubulin Inhibition : The discovery of 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides as a new chemical class acting as tubulin inhibitors indicates their potential in cancer therapy by disrupting mitotic cell division, an essential process for cancer cell proliferation (Krasavin et al., 2014).

Mechanism of Action

Target of Action

It is known that 1,2,4-oxadiazole derivatives, which are part of the compound’s structure, are frequently encountered in active pharmaceutical ingredients with various therapeutic focuses . For example, some 1,2,4-oxadiazole derivatives were recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy .

Mode of Action

The 1,2,4-oxadiazole ring is a well-known pharmacophore and is known to interact with its targets through hydrogen bonding . The nitrogen atom of the oxadiazole moiety is revealed to form intramolecular hydrogen bonding .

Biochemical Pathways

1,2,4-oxadiazole derivatives have been found to have diverse biological activities, including anti-bacterial, anti-viral, anti-leishmanial, etc . This suggests that the compound may interact with multiple biochemical pathways.

Result of Action

Given the known activities of 1,2,4-oxadiazole derivatives, it can be inferred that the compound may have potential therapeutic effects in various conditions .